Cas no 536695-21-3 (cyclopropyl(2,5-difluorophenyl)methanamine)

Cyclopropyl(2,5-difluorophenyl)methanamine is a fluorinated amine compound featuring a cyclopropyl group and a difluorophenyl moiety. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the cyclopropyl group contributes to conformational rigidity, improving selectivity. This compound is commonly utilized in medicinal chemistry for the design of CNS-active agents and enzyme inhibitors. Its high purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for cross-coupling reactions and further functionalization, it offers versatility in synthetic pathways.
cyclopropyl(2,5-difluorophenyl)methanamine structure
536695-21-3 structure
Product Name:cyclopropyl(2,5-difluorophenyl)methanamine
CAS No:536695-21-3
MF:C10H11F2N
MW:183.1978495121
MDL:MFCD05192128
CID:4654746
PubChem ID:3884061
Update Time:2025-06-23

cyclopropyl(2,5-difluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N12883
    • AKOS000250195
    • 536695-21-3
    • Z335237504
    • AKOS016904448
    • EN300-95146
    • cyclopropyl(2,5-difluorophenyl)methanamine
    • A1-16628
    • Cyclopropyl-(2,5-difluorophenyl)methanamine
    • MDL: MFCD05192128
    • Inchi: 1S/C10H11F2N/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6,10H,1-2,13H2
    • InChI Key: WTUQJXAMZDXBID-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(C1CC1)N)F

Computed Properties

  • Exact Mass: 183.08595568g/mol
  • Monoisotopic Mass: 183.08595568g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 229.3±25.0 °C at 760 mmHg
  • Flash Point: 112.1±10.2 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B427998-10mg
Cyclopropyl(2,5-difluorophenyl)methanamine
536695-21-3
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$ 50.00 2022-06-07
TRC
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$ 160.00 2022-06-07
TRC
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$ 250.00 2022-06-07
Enamine
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Enamine
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Enamine
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Enamine
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cyclopropyl(2,5-difluorophenyl)methanamine
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Enamine
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cyclopropyl(2,5-difluorophenyl)methanamine
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Enamine
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